Cas no 1699426-76-0 ((1,5-dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride)

(1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride is a reactive sulfonyl chloride derivative used primarily as a versatile intermediate in organic synthesis. Its key advantage lies in its ability to introduce the (1,5-dimethyl-1H-pyrazol-3-yl)methanesulfonyl moiety into target molecules, facilitating the construction of sulfonamides and other sulfonyl-based compounds. The presence of the pyrazole ring enhances stability and offers potential for further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research, where sulfonyl groups are critical for bioactivity. High purity and consistent reactivity make it a reliable choice for precision synthesis. Proper handling under anhydrous conditions is recommended due to its moisture-sensitive nature.

(1,5-dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride structure

1699426-76-0 structure

Product Name:(1,5-dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride

CAS No:1699426-76-0

MF:C₆H₉ClN₂O₂S

MW:208.665858983994

CID:5245853

PubChem ID:105462520

Update Time:2026-03-08

(1,5-dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-methanesulfonyl chloride, 1,5-dimethyl-
- (1,5-dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride
- Inchi： 1S/C6H9ClN2O2S/c1-5-3-6(8-9(5)2)4-12(7,10)11/h3H,4H2,1-2H3
- InChI Key： PDUXLCVXMBDZRT-UHFFFAOYSA-N
- SMILES： N1(C)C(C)=CC(CS(Cl)(=O)=O)=N1

(1,5-dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01031957-1g	(1,5-Dimethyl-1H-pyrazol-3-yl)methanesulfonyl chloride	1699426-76-0	95%	1g	￥5677.0	2023-04-10
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